What exactly is MG132?
MG132 is an effective, reversible, in addition to a cell-permeable proteasome inhibitor(Ki = 4 nM)respectively. MG132 stimulates autophagy and causes the death of tumor cells. It is part of the synthetic peptide aldehydes. It decreases the degradation of ubiquitin conjugated proteins in mammalian cells and yeast that can be permeable through the 26S complex without altering its ATPase or isopeptidase functions. The MG132 molecule activates the c-Jun N-terminal Kin (JNK1) and triggers the process of apoptosis. The MG132 inhibitor also stops the activation of NF-kB by having an IC50 of 3 mM and stops B-secretase cleavage.MG-132 is also apoptotic.
The uses of MG132
The MG-132 (Z-Leu-Leu-Leu-al) is a potent proteasome and inhibits calpain with IC50s of 100nM and 1.2 millimoles, respectively.
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